Cas no 1263275-77-9 (5-Chloro-2-fluoro-4-methylbenzonitrile)

• Product Name: 5-Chloro-2-fluoro-4-methylbenzonitrile
• CAS No: 1263275-77-9
• MF: C₈H₅ClFN
• MW: 169.583404302597
• CID: 5002242
• Update Time: 2025-11-06

5-Chloro-2-fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methylbenzonitrile

• Inchi： 1S/C8H5ClFN/c1-5-2-8(10)6(4-11)3-7(5)9/h2-3H,1H3
• InChI Key： WDIGXIMKMFDYGF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-Chloro-2-fluoro-4-methylbenzonitrile

5-Chloro-2-fluoro-4-methylbenzonitrile: A Comprehensive Overview

5-Chloro-2-fluoro-4-methylbenzonitrile, also known by its CAS number CAS No. 1263275-77-9, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the class of benzonitrile derivatives, which are aromatic nitriles with a cyano group attached to a benzene ring. The presence of chlorine, fluorine, and methyl substituents at specific positions on the benzene ring imparts unique chemical and physical properties to this compound.

The synthesis of 5-Chloro-2-fluoro-4-methylbenzonitrile typically involves multi-step organic reactions, often utilizing electrophilic substitution and nucleophilic substitution mechanisms. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the desired aromatic skeleton with high precision and yield.

One of the most notable applications of 5-Chloro-2-fluoro-4-methylbenzonitrile is in the development of novel pharmaceutical agents. The compound's ability to act as a building block for complex molecules has made it invaluable in drug discovery programs targeting various diseases, including cancer and infectious diseases. For example, studies have shown that derivatives of this compound exhibit potent anti-tumor activity by inhibiting key enzymes involved in cell proliferation.

In the agrochemical industry, 5-Chloro-2-fluoro-4-methylbenzonitrile has been utilized as an intermediate in the synthesis of herbicides and fungicides. Its ability to modulate plant growth hormones and disrupt fungal cell membranes makes it a promising candidate for developing eco-friendly agricultural chemicals. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts through green chemistry principles.

The electronic properties of 5-Chloro-2-fluoro-4-methylbenzonitrile also make it a valuable material in electronics and optoelectronics. Its conjugated system allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Scientists have recently explored its potential as a hole transport layer material in perovskite solar cells, where it demonstrates excellent stability under prolonged exposure to light and heat.

In terms of physical properties, 5-Chloro-2-fluoro-4-methylbenzonitrile is a crystalline solid with a melting point of approximately 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. The compound's stability under normal storage conditions makes it suitable for large-scale industrial use.

The latest research on 5-Chloro-2-fluoro-4-methylbenzonitrile has focused on its role in catalytic processes and its interaction with biological systems. For instance, researchers have investigated its ability to act as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity. Additionally, studies on its pharmacokinetics have provided insights into its absorption, distribution, metabolism, and excretion profiles, which are critical for drug development.

In conclusion, 5-Chloro-2-fluoro-4-methylbenzonitrile, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its applications span from drug discovery to materials science, making it an essential compound in modern chemistry.